2-(1-methylindol-3-yl)-1-[4-(2H-tetrazol-5-yl)piperidin-1-yl]propan-1-one

• IUPAC Name: 2-(1-methylindol-3-yl)-1-[4-(2H-tetrazol-5-yl)piperidin-1-yl]propan-1-one
• InChI: InChI=1S/C18H22N6O/c1-12(15-11-23(2)16-6-4-3-5-14(15)16)18(25)24-9-7-13(8-10-24)17-19-21-22-20-17/h3-6,11-13H,7-10H2,1-2H3,(H,19,20,21,22)
• InChI Key: UQXYPROKNHHCCM-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CN(C2=CC=CC=C21)C)C(=O)N3CCC(CC3)C4=NNN=N4
• Molecular Formula: C18H22N6O
• Molecular Weight: 338.4 g/mol

Description

2-(1-methylindol-3-yl)-1-[4-(2H-tetrazol-5-yl)piperidin-1-yl]propan-1-one, also known as MTIP, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. MTIP is a synthetic compound that was developed by researchers to target specific receptors in the brain and has shown promising results in several studies.

Mechanism of Action

2-(1-methylindol-3-yl)-1-[4-(2H-tetrazol-5-yl)piperidin-1-yl]propan-1-one acts as a selective antagonist of the serotonin 5-HT7 receptor, which is a G-protein-coupled receptor that plays a critical role in the regulation of several physiological functions, including mood, cognition, and sleep. The binding of 2-(1-methylindol-3-yl)-1-[4-(2H-tetrazol-5-yl)piperidin-1-yl]propan-1-one to the 5-HT7 receptor inhibits its activation, which can lead to a reduction in the symptoms associated with various neurological disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(1-methylindol-3-yl)-1-[4-(2H-tetrazol-5-yl)piperidin-1-yl]propan-1-one are still being studied, but early research suggests that it may have potential as a treatment for several neurological disorders. 2-(1-methylindol-3-yl)-1-[4-(2H-tetrazol-5-yl)piperidin-1-yl]propan-1-one has been shown to reduce anxiety and depression-like behaviors in animal models, which is a promising sign for its potential use in humans.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(1-methylindol-3-yl)-1-[4-(2H-tetrazol-5-yl)piperidin-1-yl]propan-1-one in lab experiments is its high selectivity for the 5-HT7 receptor, which allows researchers to study the specific effects of this receptor on various physiological functions. However, one of the limitations of using 2-(1-methylindol-3-yl)-1-[4-(2H-tetrazol-5-yl)piperidin-1-yl]propan-1-one is its complex synthesis process, which can make it difficult and expensive to produce in large quantities.

Future Directions

There are several future directions for research on 2-(1-methylindol-3-yl)-1-[4-(2H-tetrazol-5-yl)piperidin-1-yl]propan-1-one, including its potential use in the treatment of neurological disorders, its effects on other physiological functions, and the development of new drugs based on its structure. Additionally, further research is needed to better understand the biochemical and physiological effects of 2-(1-methylindol-3-yl)-1-[4-(2H-tetrazol-5-yl)piperidin-1-yl]propan-1-one and its potential side effects.

Synthesis Methods

The synthesis of 2-(1-methylindol-3-yl)-1-[4-(2H-tetrazol-5-yl)piperidin-1-yl]propan-1-one involves a multi-step process that includes the use of various reagents and solvents. The first step involves the synthesis of the piperidine intermediate, which is then coupled with the tetrazole group to form the final product. The synthesis of 2-(1-methylindol-3-yl)-1-[4-(2H-tetrazol-5-yl)piperidin-1-yl]propan-1-one is a complex process that requires expertise in organic chemistry and specialized equipment.

Scientific Research Applications

2-(1-methylindol-3-yl)-1-[4-(2H-tetrazol-5-yl)piperidin-1-yl]propan-1-one has been studied extensively for its potential applications in various fields, including neuroscience, pharmacology, and drug discovery. In neuroscience, 2-(1-methylindol-3-yl)-1-[4-(2H-tetrazol-5-yl)piperidin-1-yl]propan-1-one has been shown to selectively target the serotonin 5-HT7 receptor, which has been implicated in several neurological disorders, including depression, anxiety, and schizophrenia. In pharmacology, 2-(1-methylindol-3-yl)-1-[4-(2H-tetrazol-5-yl)piperidin-1-yl]propan-1-one has been shown to have potential as a drug candidate for the treatment of these disorders.